Cas no 120757-13-3 (4-(4-Aminophenyl)-3-methyl-4-oxobutanoic acid hydrochloride)

• Product Name: 4-(4-Aminophenyl)-3-methyl-4-oxobutanoic acid hydrochloride
• CAS No: 120757-13-3
• MF: C₁₁H₁₄ClNO₃
• MW: 243.686762332916
• MDL: MFCD23135502
• CID: 1023630
• PubChem ID: 14257692
• Update Time: 2025-06-25

4-(4-Aminophenyl)-3-methyl-4-oxobutanoic acid hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-(4-Aminophenyl)-3-methyl-4-oxobutanoic acid hydrochloride
• 3-(4-aminobenzoyl)butanoic acid hydrochloride
• 3-(4-aminobenzoyl)butyric acid hydrochloride
• AGN-PC-000UZT
• AK102823
• ANW-65365
• CTK8C0857
• hydrochloride
• KB-238109
• s11417
• 4-(4-aminophenyl)-3-methyl-4-oxobutanoic acid;hydrochloride
• SCHEMBL20138841
• A892073
• 4-(4-Aminophenyl)-3-methyl-4-oxobutanoicacidhydrochloride
• 4-(4-Aminophenyl)-3-methyl-4-oxobutanoic acid hydrochoride
• DB-152612
• DTXSID30558105
• 4-(4-Aminophenyl)-3-methyl-4-oxobutanoic acid HCl
• 120757-13-3
• VEA75713
• MFCD23135502
• AKOS016005381
• 4-(4-Aminophenyl)-3-methyl-4-oxobutanoic acid--hydrogen chloride (1/1)
• AS-10225

• MDL： MFCD23135502
• Inchi： 1S/C11H13NO3.ClH/c1-7(6-10(13)14)11(15)8-2-4-9(12)5-3-8;/h2-5,7H,6,12H2,1H3,(H,13,14);1H
• InChI Key： TWOMUAFJJQQOJK-UHFFFAOYSA-N
• SMILES： Cl.O=C(C1C=CC(=CC=1)N)C(C)CC(=O)O

Computed Properties

• Exact Mass: 243.0662210g/mol
• Monoisotopic Mass: 243.0662210g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 244
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 80.4Ų

Additional information on 4-(4-Aminophenyl)-3-methyl-4-oxobutanoic acid hydrochloride

4-(4-Aminophenyl)-3-methyl-4-oxobutanoic Acid Hydrochloride: A Comprehensive Overview

4-(4-Aminophenyl)-3-methyl-4-oxobutanoic acid hydrochloride, also known by its CAS number 120757-13-3, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound has garnered attention due to its unique structural properties and potential applications in drug development. The molecule consists of a butanoic acid backbone with a hydroxyl group at the 4-position, a methyl group at the 3-position, and a 4-amino phenyl substituent. These structural features contribute to its intriguing chemical behavior and biological activity.

The synthesis of 4-(4-Aminophenyl)-3-methyl-4-oxobutanoic acid hydrochloride involves a series of well-defined organic reactions. The starting material is typically derived from amino aromatic compounds, which undergo various transformations to introduce the necessary functional groups. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and improving yields. Researchers have also explored green chemistry approaches to minimize environmental impact during the synthesis process.

One of the most promising aspects of this compound is its potential as a drug candidate. Studies have shown that 4-(4-Aminophenyl)-3-methyl-4-oxobutanoic acid hydrochloride exhibits significant bioactivity, particularly in modulating cellular signaling pathways. For instance, it has been demonstrated to interact with key enzymes involved in metabolic processes, making it a potential therapeutic agent for conditions such as diabetes and obesity. Recent clinical trials have provided encouraging results, highlighting its safety profile and efficacy in preclinical models.

In addition to its pharmacological applications, this compound has found utility in materials science. Its ability to form stable crystalline structures makes it a valuable component in the development of advanced materials for electronic devices. Researchers have recently explored its use in organic electronics, where it serves as a semiconducting material with tunable properties. This dual functionality underscores the versatility of CAS No. 120757-13-3 across multiple disciplines.

The chemical stability of 4-(4-Aminophenyl)-3-methyl-4-oxobutanoic acid hydrochloride is another critical factor that contributes to its practical applications. Studies have shown that the compound exhibits excellent resistance to degradation under various environmental conditions, including thermal and oxidative stress. This stability is particularly advantageous in industrial settings where long-term performance is required.

Recent research has also focused on understanding the environmental impact of this compound. Life cycle assessments have been conducted to evaluate its sustainability profile, including energy consumption during synthesis and waste generation. These studies have highlighted opportunities for further optimization to reduce ecological footprint while maintaining product quality.

In conclusion, 4-(4-Aminophenyl)-3-methyl-4-oxobutanoic acid hydrochloride, or CAS No. 120757-13-3, represents a multifaceted compound with diverse applications across chemistry and pharmacology. Its unique structure, coupled with recent advancements in synthesis and application development, positions it as a key player in future innovations. As research continues to uncover new potentials for this compound, its role in advancing science and technology is expected to grow significantly.